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Compound of Interest

Compound Name: 4-Methylumbelliferyl butyrate

Cat. No.: B108483 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of 4-Methylumbelliferyl
butyrate, a fluorogenic substrate commonly used in enzyme assays. Adherence to these

procedures will help maintain a safe laboratory environment and ensure compliance with

regulatory standards.

I. Immediate Safety Precautions and Handling
Before beginning any disposal procedure, it is crucial to handle 4-Methylumbelliferyl butyrate
with appropriate care. Although not classified as a hazardous substance under OSHA 29 CFR

1910.1200, good laboratory practices should always be observed.[1]

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile or light-

weight rubber gloves).[1] If there is a risk of generating dust, a NIOSH-approved N95 or P1

dust mask is recommended.[2][3]

Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,

to minimize the potential for inhalation.[1][2]

Avoid Dust Formation: 4-Methylumbelliferyl butyrate is a solid powder.[1][3][4][5] Care

should be taken to avoid the formation of dust clouds, which can be a fire hazard if ignited.[1]
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Spill Management:

Minor Spills: Immediately clean up any spills, avoiding contact with skin and eyes.[1]

Sweep up the solid material and place it into a suitable, closed container for disposal.[2][6]

Major Spills: In the event of a large spill, clear the area of all personnel and move upwind.

Alert emergency responders and inform them of the location and nature of the hazard.[1]

II. Step-by-Step Disposal Protocol
The disposal of 4-Methylumbelliferyl butyrate must be conducted in accordance with all

applicable local, state, and federal regulations.[1]

Waste Collection:

Collect waste 4-Methylumbelliferyl butyrate, including any contaminated materials (e.g.,

weighing paper, pipette tips), in a clearly labeled, sealed container. Polyethylene or

polypropylene containers are suitable.[1]

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Consult Institutional Guidelines:

Review your organization's specific chemical hygiene plan and waste disposal procedures.

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on the proper disposal route for this specific chemical.

Licensed Disposal Vendor:

All chemical waste, including 4-Methylumbelliferyl butyrate, should be disposed of

through a licensed and reputable waste disposal company.[2]

Provide the vendor with the Safety Data Sheet (SDS) for 4-Methylumbelliferyl butyrate
to ensure they have all the necessary information for safe handling and disposal.

Recycling and Unused Product:
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For surplus or non-recyclable product, consult the manufacturer about potential take-back

or recycling programs.[1]

Unused product should be disposed of in the same manner as waste material.[2]

III. Chemical and Physical Properties for Disposal
Consideration
Understanding the properties of 4-Methylumbelliferyl butyrate is essential for its safe

handling and disposal.

Property Value Citation(s)

Molecular Formula C₁₄H₁₄O₄ [7]

Molecular Weight 246.26 g/mol [7]

Appearance
Solid, powder or crystals, white

to off-white
[1][3][5]

Solubility
Partly miscible in water;

Soluble in DMSO and DMF
[1][4]

Melting Point 90-92 °C [3][8]

Storage

Store in a cool, dry, well-

ventilated area;

Recommended at -20°C or

+4°C

[1][2][3][4]

Stability

Stable under recommended

storage conditions. Avoid

strong oxidizing agents.

[1][2]

IV. Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 4-
Methylumbelliferyl butyrate.
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Caption: Workflow for the proper disposal of 4-Methylumbelliferyl butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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